Lanthanum,tris(acetato-O,O')aqua-
Description
Lanthanum,tris(acetato-O,O')aqua- is a coordination complex in which lanthanum(III) is coordinated by three bidentate acetate ligands (binding via two oxygen atoms each) and one aqua ligand (H₂O). The molecular formula is likely La(CH₃COO)₃·H₂O, with a molecular weight of approximately 316.0 g/mol (calculated). However, direct literature on its synthesis or applications is sparse, necessitating comparisons with structurally related lanthanum compounds.
Properties
Molecular Formula |
C6H11LaO7 |
|---|---|
Molecular Weight |
334.05 g/mol |
IUPAC Name |
lanthanum(3+);triacetate;hydrate |
InChI |
InChI=1S/3C2H4O2.La.H2O/c3*1-2(3)4;;/h3*1H3,(H,3,4);;1H2/q;;;+3;/p-3 |
InChI Key |
YRKCZRMEPGLHRN-UHFFFAOYSA-K |
Canonical SMILES |
CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].O.[La+3] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
- Carbonate (CO₃²⁻): Low solubility ideal for non-systemic phosphate binding in the gastrointestinal tract . Oxalate (C₂O₄²⁻): Forms stable, low-solubility complexes, often used in precursor synthesis .
Stability :
Pharmacological and Industrial Relevance
- Lanthanum Carbonate: Clinically proven to reduce serum phosphorus in renal patients, with studies suggesting improved survival rates despite unclear mechanisms .
- Lanthanum Oxide : Primarily used in optical glass and catalysts but poses significant safety risks (e.g., severe eye irritation) requiring strict handling protocols .
- Lanthanum Oxalate : Utilized in chemical synthesis due to its stability and low reactivity, though ecological disposal precautions are necessary .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
